2-chloro-6-[4-[(Z)-3-(dimethylamino)prop-2-enoyl]phenoxy]benzonitrile

• IUPAC Name: 2-chloro-6-[4-[(Z)-3-(dimethylamino)prop-2-enoyl]phenoxy]benzonitrile
• InChI: InChI=1S/C18H15ClN2O2/c1-21(2)11-10-17(22)13-6-8-14(9-7-13)23-18-5-3-4-16(19)15(18)12-20/h3-11H,1-2H3/b11-10-
• InChI Key: TTWCBSZHMSVJBI-KHPPLWFESA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC=C(C=C1)OC2=C(C(=CC=C2)Cl)C#N
• Isomeric SMILES: CN(C)/C=C\C(=O)C1=CC=C(C=C1)OC2=C(C(=CC=C2)Cl)C#N
• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol

Description

“2-chloro-6-[4-[(Z)-3-(dimethylamino)prop-2-enoyl]phenoxy]benzonitrile” is a chemical compound with the molecular formula C18H15ClN2O2. It has a molecular weight of 326.7769.

Molecular Structure Analysis

The molecular structure of this compound includes a chloro group (Cl), a nitrile group (CN), a phenoxy group (C6H5O), and a dimethylamino group (N(CH3)2) attached to a prop-2-enoyl group.

Scientific Research Applications

Heterocyclic System Synthesis

• Multifunctional compounds like methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its analogs have been synthesized from compounds similar to "2-chloro-6-[4-[(Z)-3-(dimethylamino)prop-2-enoyl]phenoxy]benzonitrile." These compounds serve as versatile synthons for the preparation of various polysubstituted heterocyclic systems, including pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, demonstrating their utility in creating complex organic structures (Pizzioli et al., 1998).

Photodynamic Therapy Applications

• Novel phthalonitrile derivatives bearing dimethylamino phenoxy substituents have been synthesized for use in photodynamic therapy (PDT). These compounds, upon conversion to zinc phthalocyanines, exhibit enhanced water solubility and photophysical properties suitable for cancer treatment. This showcases their potential in therapeutic applications, especially in targeting and destroying cancerous cells with minimal damage to surrounding healthy tissue (Çakır et al., 2013).

Novel Material Development

• Investigations into the photophysical and photochemical properties of peripherally tetra-substituted water-soluble zwitterionic and cationic zinc(ii) phthalocyanines have been conducted. These studies aim to evaluate their capability as photosensitizers in photodynamic therapy, highlighting the role of such compounds in developing new materials with specific applications in medical treatments (Çolak et al., 2016).

Advanced Oxidation Processes

• Related compounds have been explored for their role in advanced oxidation processes, including the study of charge-transfer dynamics using ultraviolet femtosecond stimulated Raman spectroscopy. This research provides insights into the fundamental processes that could be harnessed for environmental remediation and the development of new technologies for pollution control (Rhinehart et al., 2012).